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Compound of Interest

2-((2-(2-Hydroxyethoxy)-4-
Compound Name:

nitrophenyl)amino)ethanol

Cat. No.: B1203154

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 2-[2-(2-hydroxyethoxy)-4-
nitroanilino]ethanol. The information is intended for researchers, scientists, and professionals in
the field of drug development and chemical research.

Chemical and Physical Properties

2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol, also known by its hair dye designation HC Yellow
No. 4, is a nitroaromatic compound.[1][2] It is recognized for its vibrant yellow color and is used
in semi-permanent and permanent hair coloring formulations.[1][3] The presence of nitro,
amino, and multiple hydroxyl functional groups suggests a compound with versatile chemical
reactivity and potential for a range of applications.
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Identifier Value

Chemical Name 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol
CAS Number 59820-43-8

Molecular Formula C10H14N20s

Molecular Weight 242.23 g/mol

HC Yellow No. 4, N,O-Di(2-hydroxyethyl)-2-
Synonyms amino-5-nitrophenol, 2-(3-Nitro-6-(beta-

hydroxyethylamino)phenoxy)ethanol[4][5]

1S/C10H14N205/c13-4-3-11-9-2-1-

InChl 8(12(15)16)7-10(9)17-6-5-14/h1-2,7,11,13-
14H,3-6H2
InChl Key PNENOUKIPPERMY-UHFFFAOYSA-N

OCCOC1=CC(=C(C=C1)NCCO)--INVALID-
LINK--[O-]

SMILES

Physicochemical Properties

Property Value

Appearance Canary yellow fluffy powder[5]

Melting Point 140 °C[5]

Solubility Soluble in water[4]

Purity Typically available at 98% purity (via HPLC)[6]

Toxicological and Safety Information

This compound is classified as having acute oral toxicity and is a suspected mutagen. It can
also cause skin sensitization and is harmful to aquatic life with long-lasting effects.
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Hazard Statement Code
Harmful if swallowed H302
May cause an allergic skin reaction H317
Suspected of causing genetic defects H341
Harmful to aquatic life with long lasting effects H412

Experimental Protocols: Synthesis

The synthesis of 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol can be achieved through a multi-
step process. A method described in Chinese patent CN104744273A involves a two-step
synthesis starting from 2-amino-5-nitrophenol.[7]

Step 1: Synthesis of 2-(3-nitro-6-aminophenoxy)ethanol

This initial step involves the hydroxyethylation of 2-amino-5-nitrophenol.

e Reactants: 2-amino-5-nitrophenol, an alkali (such as solid sodium hydroxide on hydrotalcite),
a hydroxyethylation reagent (e.g., ethylene chlorohydrin), and a solvent (e.g., water).[7]

e Procedure:

In a 500ml autoclave, add 250.0g of water, 25.0g (0.16 mol) of 2-amino-5-nitrophenol,
9.68g of solid alkali, and 19.3g (0.24 mol) of ethylene chlorohydrin.[7]

o

o

Stir the mixture and heat to 115-125 °C.[7]

Maintain the reaction under a pressure of 0.2-0.3 MPa for 8 hours.[7]

[¢]

Upon completion, the intermediate 2-(3-nitro-6-aminophenoxy)ethanol is obtained.

[¢]

Step 2: Synthesis of N-[2-(2-hydroxyethoxy)-4-
nitrophenyl] ethanol amine

The intermediate from Step 1 is then converted to the final product through condensation and
hydrolysis.
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e Reactants: 2-(3-nitro-6-aminophenoxy)ethanol, dimethylformamide (DMF), ethyl
chloroformate, and calcium carbonate, followed by aqueous sodium hydroxide.[7]

e Procedure:

o In a 500ml autoclave, add 23.2g of 2-(3-nitro-6-aminophenoxy)ethanol, 232.0g of DMF,
23.49 of ethyl chloroformate, and 12.0g of calcium carbonate.[7]

o Stir and heat the mixture to 60-100 °C under a pressure of 0.1-1.0 MPa for 4-9 hours.[7]
o Monitor the reaction by HPLC until the starting material is consumed (less than 0.5%).[7]

o Add a 20% aqueous sodium hydroxide solution and maintain the temperature at 50-90 °C
for 4-7 hours for hydrolysis.[7]

o Monitor the hydrolysis by HPLC until the intermediate is less than 1.0%.[7]
o Dilute the reaction solution with 232g of water, filter, and wash the filter cake.[7]

o Dry the product in an oven to obtain N-[2-(2-hydroxyethoxy)-4-nitrophenyl] ethanol amine.

[7]

Potential Applications and Research Areas

While the primary documented use of 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol is as a hair
colorant, its chemical structure suggests potential for broader applications, particularly in
medicinal chemistry.

Nitroaniline derivatives are a class of compounds that have garnered significant interest for
their diverse biological activities, including anticancer and antimicrobial properties.[8][9] The
nitro group can be bioreduced in hypoxic environments, such as those found in solid tumors, to
form reactive species that can induce cell death.[8] The amino and hydroxyl groups on the
molecule provide sites for further chemical modification, allowing for the synthesis of a library of
derivatives with potentially enhanced biological activity.

Visualizations
Synthesis Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://patents.google.com/patent/CN104744273A/en
https://www.benchchem.com/pdf/N_Substituted_2_Nitroaniline_Derivatives_A_Comparative_Guide_for_Drug_Discovery.pdf
https://www.benchchem.com/pdf/The_Biological_Activity_of_Nitroaniline_Derivatives_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/N_Substituted_2_Nitroaniline_Derivatives_A_Comparative_Guide_for_Drug_Discovery.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

The following diagram illustrates a potential synthetic pathway for 2-[2-(2-hydroxyethoxy)-4-
nitroanilino]ethanol based on the described experimental protocols.

Synthesis of 2-[2-(2-hydroxyethoxy)-4-nitroanilino]ethanol
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Caption: A potential synthesis pathway for the target compound.

General Structure-Activity Relationship Concept

The following diagram illustrates the general concept of how the functional groups on a
nitroaniline derivative can be modified to explore structure-activity relationships (SAR) in drug
discovery.
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Structure-Activity Relationship (SAR) Exploration
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Caption: Exploring structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-[2-(2-
hydroxyethoxy)-4-nitroanilino]ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203154#properties-of-2-2-2-hydroxyethoxy-4-
nitroanilino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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